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Compound of Interest

Compound Name: 1,3-Propanediamine-2,2-D2

Cat. No.: B15341268

In-Depth Technical Guide: 1,3-Propanediamine-
2.2-D2

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on the deuterated isotopologue of 1,3-
Propanediamine, specifically 1,3-Propanediamine-2,2-D2. The inclusion of deuterium at a
specific molecular position is a critical technique in various research applications, including
metabolic studies, pharmacokinetic analysis, and as a tool in mechanistic organic chemistry.

Core Molecular Data

The fundamental properties of 1,3-Propanediamine-2,2-D2 are derived from its elemental
composition. The standard molecular formula for 1,3-Propanediamine is CsH1oN2[1][2][3]. In the
deuterated form, two hydrogen atoms on the second carbon atom are substituted with
deuterium, an isotope of hydrogen with an atomic weight of approximately 2.014 amu[4][5][6].

Table 1: Molecular Formula and Weight
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Property Value

Notes

Molecular Formula CsHsD2N2

Two hydrogen atoms at the C-
2 position are replaced by

deuterium.

Molecular Weight 76.14 g/mol

Calculated based on the
atomic weights of Carbon
(12.011), Hydrogen (1.008),
Nitrogen (14.007), and
Deuterium (2.014).

Parent Compound Formula CsHioN2z

The non-deuterated 1,3-

Propanediamine[1][2].

Parent Compound Molecular

_ 74.12 g/mol
Weight

As reported for the standard

isotopologue[2].

Experimental and Logical Representations

The following diagrams illustrate the logical relationship for determining the properties of the

deuterated compound and a conceptual workflow for its analysis.
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Logical Derivation of Molecular Properties

Base Molecule: Isotopic Label:
1,3-Propanediamine Deuterium (D)
(CsH1oNz2) Atomic Weight: ~2.014

N

Substitution Position:
2,2-D2

'

Resulting Molecule:
1,3-Propanediamine-2,2-D2
(CsHsD2Nz2)

'

Molecular Weight Calculation:
(3C) + (8H) + (2D) + (2N)
=76.14 g/mol

Click to download full resolution via product page

Caption: Logical workflow for deriving the molecular formula and weight of 1,3-
Propanediamine-2,2-D2.
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Conceptual Experimental Workflow
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Caption: A conceptual workflow for the synthesis and analysis of isotopically labeled
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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